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  3. Methyl 2-[(1R,9R,12R,19R)-8-acetyl-6-methoxy-17-oxo-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5-trien-12-yl]acetate
Methyl 2-[(1R,9R,12R,19R)-8-acetyl-6-methoxy-17-oxo-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5-trien-12-yl]acetate Methyl 2-[(1R,9R,12R,19R)-8-acetyl-6-methoxy-17-oxo-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5-trien-12-yl]acetate
Brand Name: Vulcanchem
CAS No.: 16531-05-8
VCID: VC21061101
InChI: InChI=1S/C23H28N2O5/c1-14(26)25-17-8-10-22(13-19(28)30-3)9-5-11-24-18(27)12-23(17,21(22)24)15-6-4-7-16(29-2)20(15)25/h4,6-7,17,21H,5,8-13H2,1-3H3/t17-,21-,22-,23-/m1/s1
SMILES: CC(=O)N1C2CCC3(CCCN4C3C2(CC4=O)C5=C1C(=CC=C5)OC)CC(=O)OC
Molecular Formula: C23H28N2O5
Molecular Weight: 412.5 g/mol

Methyl 2-[(1R,9R,12R,19R)-8-acetyl-6-methoxy-17-oxo-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5-trien-12-yl]acetate

CAS No.: 16531-05-8

Cat. No.: VC21061101

Molecular Formula: C23H28N2O5

Molecular Weight: 412.5 g/mol

* For research use only. Not for human or veterinary use.

Methyl 2-[(1R,9R,12R,19R)-8-acetyl-6-methoxy-17-oxo-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5-trien-12-yl]acetate - 16531-05-8

Specification

CAS No. 16531-05-8
Molecular Formula C23H28N2O5
Molecular Weight 412.5 g/mol
IUPAC Name methyl 2-[(1R,9R,12R,19R)-8-acetyl-6-methoxy-17-oxo-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5-trien-12-yl]acetate
Standard InChI InChI=1S/C23H28N2O5/c1-14(26)25-17-8-10-22(13-19(28)30-3)9-5-11-24-18(27)12-23(17,21(22)24)15-6-4-7-16(29-2)20(15)25/h4,6-7,17,21H,5,8-13H2,1-3H3/t17-,21-,22-,23-/m1/s1
Standard InChI Key MIDSBIVXGJTPQN-ULLYJBBUSA-N
Isomeric SMILES CC(=O)N1[C@@H]2CC[C@]3(CCCN4[C@H]3[C@]2(CC4=O)C5=C1C(=CC=C5)OC)CC(=O)OC
SMILES CC(=O)N1C2CCC3(CCCN4C3C2(CC4=O)C5=C1C(=CC=C5)OC)CC(=O)OC
Canonical SMILES CC(=O)N1C2CCC3(CCCN4C3C2(CC4=O)C5=C1C(=CC=C5)OC)CC(=O)OC

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